4-benzyl-N-(3-methoxypropyl)phthalazin-1-amine
Description
Phthalazine and phthalazinone derivatives are important due to their significant biological activities and pharmacological properties . Phthalazines are popular pharmacophores as they are the core chemical motifs in many commercially available drugs . They reveal numerous pharmacological and biological activities such as antimicrobial, antidiabetic, analgesic, anticonvulsant, antitumor, antiproliferative, antiepileptic, anti-inflammatory, and vasorelaxant .
Synthesis Analysis
A new series of phthalazine derivatives was synthesized by reaction of phthalic anhydride and different substituted phenylacetic acids to yield the benzyliden-3H-isobenzofuran-1-one intermediates . Treatment of them with hydrazine afforded 4-benzyl-2H-phthalazin-1-one derivatives .Chemical Reactions Analysis
Phthalazines are crucial precursors in the synthesis of many compounds with interesting pharmacological properties like phosphodiesterase inhibitors and blood platelet aggregation inhibitors . The specific chemical reactions involving “4-benzyl-N-(3-methoxypropyl)phthalazin-1-amine” are not provided in the search results.Scientific Research Applications
Antimicrobial Agents
Phthalazine derivatives, including “4-benzyl-N-(3-methoxypropyl)phthalazin-1-amine”, have been used as antimicrobial agents. They have shown significant biological activities and pharmacological properties . The antimicrobial activity of these synthesized phthalazines is screened against different microbial strains .
Antihistamine
Phthalazines are the core chemical motifs in many commercially available drugs such as Azelastin, which is an antihistamine .
Vascular Endothelial Growth Factor Receptor (VEGFR) Inhibitor
Phthalazines are also used in drugs like Vatalanib, which is a VEGFR inhibitor . This makes them valuable in the treatment of diseases like cancer where inhibiting the growth of blood vessels in tumors is beneficial.
Antihypertensive Agent
Phthalazines are used in the synthesis of antihypertensive agents like Hydralazine . These agents help in the treatment of high blood pressure.
p38MAP Kinase Inhibitors
Phthalazine derivatives are considered as p38MAP kinase inhibitors . These inhibitors are used in the treatment of inflammatory diseases and cancers.
Selective Binders of Gamma-Aminobutyric Acid (GABA) Receptors
Phthalazine derivatives are known to be selective binders of GABA receptors . This property makes them useful in the treatment of various neurological disorders.
Cyclooxygenase-2 (COX-2) Inhibitors
Phthalazine derivatives are known to be COX-2 inhibitors . These inhibitors are used in the treatment of inflammation and pain.
High-Affinity Ligands of Voltage-Gated Calcium Channels
Phthalazine derivatives are known to be high-affinity ligands of voltage-gated calcium channels . This property makes them useful in the treatment of various cardiovascular diseases.
properties
IUPAC Name |
4-benzyl-N-(3-methoxypropyl)phthalazin-1-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O/c1-23-13-7-12-20-19-17-11-6-5-10-16(17)18(21-22-19)14-15-8-3-2-4-9-15/h2-6,8-11H,7,12-14H2,1H3,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DRSAPWBKSVMDKU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC1=NN=C(C2=CC=CC=C21)CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-benzyl-N-(3-methoxypropyl)phthalazin-1-amine | |
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